N-ethyl-2-(2-naphthyloxy)-N-phenylacetamide
Overview
Description
N-ethyl-2-(2-naphthyloxy)-N-phenylacetamide (N-Ethyl-2-Naphthylacetamide or ENA) is a synthetic compound used in scientific research. It is a member of the class of organic compounds known as acetamides and is commonly used as a chemical intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of N-Ethyl-2-Naphthylacetamide is not well understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
N-Ethyl-2-Naphthylacetamide has been shown to have a range of biochemical and physiological effects. It has been reported to have analgesic, anti-inflammatory, and anticonvulsant properties. It has also been shown to have a positive effect on memory and learning.
Advantages and Limitations for Lab Experiments
The advantages of using N-Ethyl-2-Naphthylacetamide in lab experiments include its ease of synthesis, stability, and low toxicity. However, its limitations include its limited solubility in water and its potential for adverse effects on the environment.
Future Directions
There are several future directions for research on N-Ethyl-2-Naphthylacetamide. These include investigating its potential as a treatment for various neurological disorders, exploring its use as a chemical intermediate in the synthesis of new drugs, and studying its potential environmental impact. Additionally, further research is needed to fully understand the mechanism of action of N-Ethyl-2-Naphthylacetamide.
Synthesis Methods
The synthesis of N-Ethyl-2-Naphthylacetamide involves the reaction of ethylamine, 2-naphthol, and phenylacetyl chloride in the presence of a catalyst. The reaction yields N-Ethyl-2-Naphthylacetamide as a white crystalline solid.
Scientific Research Applications
N-Ethyl-2-Naphthylacetamide has been extensively used in scientific research as a chemical intermediate in the synthesis of other compounds. It has also been used as a reagent in organic synthesis and in the development of new drugs.
properties
Product Name |
N-ethyl-2-(2-naphthyloxy)-N-phenylacetamide |
|---|---|
Molecular Formula |
C20H19NO2 |
Molecular Weight |
305.4 g/mol |
IUPAC Name |
N-ethyl-2-naphthalen-2-yloxy-N-phenylacetamide |
InChI |
InChI=1S/C20H19NO2/c1-2-21(18-10-4-3-5-11-18)20(22)15-23-19-13-12-16-8-6-7-9-17(16)14-19/h3-14H,2,15H2,1H3 |
InChI Key |
PABDWOABVZJYIG-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC=C1)C(=O)COC2=CC3=CC=CC=C3C=C2 |
Canonical SMILES |
CCN(C1=CC=CC=C1)C(=O)COC2=CC3=CC=CC=C3C=C2 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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